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Compound of Interest

Compound Name: Digermane

Cat. No.: B087215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety hazards associated

with digermane (Ge₂H₆) exposure. Given the limited specific toxicological data for digermane,

this guide also incorporates information from its close structural and toxicological analogue,

germane (GeH₄), to provide a comprehensive risk profile. This document is intended for

professionals working in research and development environments where digermane may be

handled.

Chemical and Physical Properties
Digermane is a colorless liquid with a molecular geometry similar to ethane.[1] It is one of the

few hydrides of germanium and is primarily used as a precursor for germanium in various

applications, including the deposition of Ge-containing semiconductors.[1][2]
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Property Value Reference

Chemical Formula Ge₂H₆ [1][3]

Molar Mass 151.328 g/mol [1]

Appearance Colorless liquid/gas [1]

Boiling Point 29 °C (84 °F; 302 K) [1]

Melting Point -109 °C (-164 °F; 164 K) [1]

Solubility in Water Insoluble [1]

Toxicological Data
Direct quantitative toxicity data for digermane is not readily available. The health effects of

digermane are considered to be similar to those of germane and arsine, with the primary target

organs being the red blood cells, kidneys, and liver.[4] The characteristic toxic effect of these

hydrides is hemolysis, the destruction of red blood cells.[5]

Acute Toxicity
Digermane is classified as fatal if inhaled.[6][7] While no specific LC50 (Lethal Concentration,

50%) for digermane has been established, data for the related compound, germane, is used

as a reference.

Substance Test Animal
Route of
Exposure

Value Reference

Germane Rat
Inhalation (1

hour)
LC50: 622 ppm [8]

Germane Mouse Oral
LD50: 1250

mg/kg
[4][6]

Symptoms of acute exposure can include malaise, headache, dizziness, fainting, difficulty

breathing, nausea, and vomiting.[8] Severe exposure can lead to kidney injury and hemolytic

effects.[8]
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Chronic Toxicity
Chronic exposure to analogous compounds like arsine is expected to produce effects similar to

acute exposure, with a longer latency period.[9] Chronic skin exposure to digermane may

cause dermatitis.[4] By analogy to germane and arsine, target organs for chronic exposure are

considered to be the red blood cells, circulatory system, nervous system, kidneys, and liver.[4]

Occupational Exposure Limits
Occupational exposure limits for digermane have not been specifically established. The limits

for germane are used as a guideline for workplace safety.

Organization Exposure Limit Value Reference

ACGIH TLV-TWA (8-hour) 0.2 ppm [4][8][10]

OSHA PEL-TWA (8-hour) 0.2 ppm (0.6 mg/m³) [11][12]

NIOSH REL-TWA (10-hour) 0.2 ppm (0.6 mg/m³) [10][13]

Detection of concentrations below 50% of the TLV for germane (0.1 ppm) should trigger an

immediate response and corrective action.[4]

Experimental Protocols for Inhalation Toxicology
While specific experimental protocols for digermane are not publicly available, a general

methodology for assessing the inhalation toxicity of hazardous gases in a research setting can

be described. Such studies are crucial for establishing safe exposure limits and understanding

the mechanisms of toxicity.

In Vivo Inhalation Toxicity Study (Rodent Model)
This protocol outlines a general procedure for an acute inhalation toxicity study in rats,

compliant with OECD guidelines.

Objective: To determine the median lethal concentration (LC50) of a test gas and observe signs

of toxicity.
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Methodology:

Animal Model: Healthy, young adult rats are the preferred model.[14]

Exposure System: A "nose-only" or "whole-body" inhalation exposure chamber is utilized.[15]

[16] The choice depends on the study's objectives. Nose-only exposure is generally

recommended to ensure direct inhalation and prevent exposure through other routes.[14]

Atmosphere Generation and Characterization:

The test gas is precisely metered and mixed with filtered air to achieve the target

concentrations.

The concentration of the test gas within the exposure chamber is continuously monitored

using appropriate analytical methods, such as gas chromatography or infrared analysis.

[17]

Atmosphere characterization is performed before the study to determine particle size

distribution (if applicable), in-air test article concentration, and to ensure dose exposure

times are acceptable for lung deposition.[18]

Experimental Groups: Animals are divided into several groups, each exposed to a different

concentration of the test gas, plus a control group exposed to filtered air only.

Exposure Duration: A standard exposure duration, typically 1 to 4 hours, is used.

Observations:

During Exposure: Animals are observed for clinical signs of toxicity.

Post-Exposure: Animals are monitored for a set period (e.g., 14 days) for any delayed

health effects, and mortality is recorded.

Pathology: At the end of the observation period, surviving animals are euthanized, and a

full necropsy is performed. Tissues, particularly from the respiratory tract, kidneys, and

liver, are collected for histopathological examination.
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Data Analysis: The LC50 value and its confidence intervals are calculated from the

concentration-mortality data.
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In Vivo Inhalation Toxicology Experimental Workflow.

Health and Safety Hazards
Digermane is an extremely flammable, toxic, and corrosive gas.[4] It is heavier than air and

can accumulate in low-lying areas, creating a severe explosion and toxicity hazard.[4]

Flammability and Reactivity
Extremely Flammable: Digermane is an extremely flammable gas.[6]

Explosion Hazard: An extreme explosion hazard exists in areas where the gas has been

released but has not yet ignited.[4]

Reactivity: Liquid digermane has been observed to deflagrate (decompose to hydrogen and

germanium) without an obvious source of initiation.[4]

Health Hazards
Acute Effects: Inhalation may cause severe health effects or be fatal.[4] Eye and skin contact

may cause irritation, and sudden release of the compressed gas can cause frostbite.[4]

Chronic Effects: Chronic skin exposure may lead to dermatitis.[4] As an analogue to arsine, it

is presumed to cause damage to the red blood cells, circulatory system, nervous system,

kidneys, and liver with prolonged or repeated exposure.[4]
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Safe Handling and Storage
Due to its high hazard profile, stringent control measures are necessary when handling

digermane.

Ventilation: Digermane should be used in a fume hood, glove box, or a properly designed

and constructed gas cabinet.[4]

Piping: Double-wall piping should be used to deliver the gas to the point of use.[4]

Monitoring: All areas where digermane is used should be monitored with highly sensitive

gas detection instruments.[4]

Personal Protective Equipment (PPE):

Respiratory Protection: Supplied-air respiratory protection is recommended.[4]

Eye Protection: Splash goggles or safety glasses with a face shield.[4]

Hand Protection: Appropriate gloves for industrial use.[4]

Body Protection: Chemical-resistant clothing.[4]

Storage: Cylinders should be stored in a well-ventilated, secure area, away from heat and

ignition sources, and protected from physical damage.[7]

Emergency Response
In the event of a digermane release, pre-planned emergency procedures must be followed by

trained personnel.

Leak Detection and Response
The following diagram illustrates a logical workflow for responding to a digermane leak.
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Emergency Response Workflow for a Digermane Leak.
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First Aid Measures
Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4][5]

Skin Contact: Immediately flush the skin with running water for at least 20 minutes. Remove

contaminated clothing. For frostbite, gently warm the affected area with lukewarm water.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Medical Treatment for Severe Exposure
The health effects of digermane exposure are expected to be similar to those of arsine,

focusing on hemolytic anemia and subsequent renal failure.[4]

Oxygen Administration: Administer oxygen to the patient.[4]

Monitoring for Pulmonary Edema: Be observant for signs of pulmonary edema.[4]

Blood Transfusion: Exchange transfusion is the standard treatment for severe over-exposure

to prevent kidney failure from the breakdown of red blood cells.[4]

Renal Function Preservation:

Intravenous mannitol may be given if the patient has low urine output.[4]

Bicarbonate can be used to alkalize the urine.[4]

Dialysis is recommended if renal failure occurs.[4]

Chelation Therapy: The use of chelating agents like BAL (Dimercaprol) has been suggested,

though its efficacy is questioned.[4]

This guide is intended to provide a summary of the known health and safety hazards of

digermane. All personnel handling this substance must be thoroughly trained and have access

to the full Safety Data Sheet (SDS) and other relevant safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087215#health-and-safety-hazards-of-digermane-
exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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